Cas no 2171097-05-3 (2,2-difluoro-2-(5-nitropyridin-2-yl)acetic acid)

• Product Name: 2,2-difluoro-2-(5-nitropyridin-2-yl)acetic acid
• CAS No: 2171097-05-3
• MF: C₇H₄F₂N₂O₄
• MW: 218.114468574524
• CID: 6402390
• PubChem ID: 165826271
• Update Time: 2025-06-09

2,2-difluoro-2-(5-nitropyridin-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(5-nitropyridin-2-yl)acetic acid
• EN300-1954409
• 2171097-05-3

• Inchi： 1S/C7H4F2N2O4/c8-7(9,6(12)13)5-2-1-4(3-10-5)11(14)15/h1-3H,(H,12,13)
• InChI Key： AEGTXPVALNKLNX-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1C=CC(=CN=1)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 218.01391294g/mol
• Monoisotopic Mass: 218.01391294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 96Ų

Additional information on 2,2-difluoro-2-(5-nitropyridin-2-yl)acetic acid

Introduction to 2,2-difluoro-2-(5-nitropyridin-2-yl)acetic acid (CAS No. 2171097-05-3)

2,2-difluoro-2-(5-nitropyridin-2-yl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2171097-05-3, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules characterized by its unique structural features, which include a difluoromethyl group and a nitropyridine moiety. These structural elements contribute to its distinct chemical properties and potential applications in various scientific domains.

The molecular structure of 2,2-difluoro-2-(5-nitropyridin-2-yl)acetic acid consists of a central acetic acid backbone, modified by the introduction of two fluorine atoms at the 2-position and a nitropyridine substituent at the 5-position. This configuration imparts specific reactivity and interaction capabilities, making it a valuable building block for synthetic chemistry and drug development. The presence of the nitropyridine group, in particular, is noteworthy as it is often utilized in medicinal chemistry due to its ability to modulate biological pathways and enhance binding affinity to target proteins.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability, lipophilicity, and binding affinity. The incorporation of fluorine atoms into pharmaceutical molecules has been shown to improve their pharmacokinetic profiles, leading to more effective drug candidates. 2,2-difluoro-2-(5-nitropyridin-2-yl)acetic acid exemplifies this trend, as its structure incorporates both fluorine atoms and a nitro-substituted pyridine ring, which are known to enhance molecular interactions with biological targets.

One of the most compelling aspects of 2,2-difluoro-2-(5-nitropyridin-2-yl)acetic acid is its potential application in the development of novel therapeutic agents. The nitropyridine moiety is particularly interesting because it can serve as a pharmacophore in drug design. This group has been extensively studied for its role in modulating enzyme activity and receptor binding. For instance, nitroaromatic compounds have shown promise in treating neurological disorders, inflammation, and infectious diseases. By integrating this moiety into 2,2-difluoro-2-(5-nitropyridin-2-yl)acetic acid, researchers aim to create molecules with improved therapeutic efficacy and reduced side effects.

Recent advancements in computational chemistry have further enhanced the utility of CAS No. 2171097-05-3. High-throughput virtual screening (HTVS) and molecular docking studies have enabled scientists to rapidly evaluate the binding interactions of this compound with various biological targets. These computational methods have been instrumental in identifying lead compounds for drug development pipelines. For example, studies have demonstrated that derivatives of 2,2-difluoro-2-(5-nitropyridin-2-yl)acetic acid exhibit significant binding affinity for enzymes involved in cancer metabolism. This has opened up new avenues for developing targeted therapies against oncological diseases.

The synthesis of CAS No. 2171097-05-3 presents unique challenges due to its complex structural features. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such molecules. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed fluorination have been particularly useful in constructing the desired framework. These advances have not only improved yield but also enabled the introduction of additional functional groups for fine-tuning biological activity.

The pharmacological profile of CAS No. 2171097-05-3 is an area of active investigation. Preliminary studies suggest that this compound exhibits promising properties as an inhibitor of certain key enzymes implicated in metabolic disorders. The difluoromethyl group enhances lipophilicity, which is often crucial for membrane permeability and target engagement. Meanwhile, the nitropyridine moiety contributes to specific interactions with biological targets, potentially leading to high selectivity.

In conclusion,CAS No. 2171097-05-3, or 2,2-difluoro-2-(5-nitropyridin-2-yl)acetic acid, represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.